![molecular formula C6H7NO B3329331 (E)-1-Oxaspiro[2.3]hexane-5-carbonitrile CAS No. 578715-79-4](/img/structure/B3329331.png)
(E)-1-Oxaspiro[2.3]hexane-5-carbonitrile
Overview
Description
(E)-1-Oxaspiro[2.3]hexane-5-carbonitrile, also known as spirocyclic nitrile or 2-azaspiro[3.3]heptane-5-carbonitrile, is a heterocyclic organic compound with a spirocyclic structure. It has gained significant attention in recent years due to its potential applications in medicinal chemistry, particularly in the development of new drugs.
Mechanism of Action
The mechanism of action of (E)-1-oxaspiro[2.3]hexane-5-carbonitrile is not fully understood, but it is believed to act by inhibiting key enzymes or proteins involved in the disease process. For example, it has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects
(E)-1-oxaspiro[2.3]hexane-5-carbonitrile has been shown to have various biochemical and physiological effects on the body. It has been found to reduce inflammation, enhance immune function, and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of using (E)-1-oxaspiro[2.3]hexane-5-carbonitrile in lab experiments is its high potency and specificity, which allows for accurate and reliable results. However, one of the limitations is its high toxicity, which requires careful handling and disposal.
Future Directions
There are many potential future directions for the use of (E)-1-oxaspiro[2.3]hexane-5-carbonitrile in scientific research. Some of these include:
1. Further exploration of its potential as a cancer treatment, including its efficacy against different types of cancer and its potential use in combination with other drugs.
2. Investigation of its potential as an antimicrobial agent, including its activity against different types of bacteria and viruses.
3. Examination of its potential as a treatment for neurological disorders, including its effects on cognitive function and its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
4. Development of new synthetic methods for the preparation of (E)-1-oxaspiro[2.3]hexane-5-carbonitrile, with a focus on improving yield and reducing toxicity.
Conclusion
(E)-1-oxaspiro[2.3]hexane-5-carbonitrile is a promising compound with significant potential in the field of medicinal chemistry. Its high potency and specificity make it a valuable tool for scientific research, although its high toxicity requires careful handling and disposal. Further research is needed to fully understand its mechanism of action and explore its potential as a treatment for various diseases.
Scientific Research Applications
(E)-1-oxaspiro[2.3]hexane-5-carbonitrile has shown promising results in various scientific research applications, particularly in the field of medicinal chemistry. It has been found to exhibit potent activity against a range of diseases, including cancer, bacterial and viral infections, and neurological disorders.
properties
IUPAC Name |
1-oxaspiro[2.3]hexane-5-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO/c7-3-5-1-6(2-5)4-8-6/h5H,1-2,4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJMBUEBVWQOCAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC12CO2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
109.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-Oxaspiro[2.3]hexane-5-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-methoxy-9H-pyrido[3,4-b]indole](/img/structure/B3329251.png)
![8-Methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one](/img/structure/B3329272.png)
![(6R,7S)-7-(2-chloroacetamido)-7-methoxy-3-((1-methyl-1H-tetrazol-5-ylthio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid](/img/structure/B3329307.png)
![2-(5-Methyl-1H-imidazo[4,5-b]pyridin-2-yl)acetonitrile](/img/structure/B3329310.png)
![(8As)-3,8a-dimethyl-3,6,7,8-tetrahydro-2H-[1,3]oxazolo[3,2-a]pyrazin-5-one](/img/structure/B3329333.png)
